Cas no 1263378-68-2 (methyl 3-(1-aminoethyl)benzoate;hydrochloride)

• Product Name: methyl 3-(1-aminoethyl)benzoate;hydrochloride
• CAS No: 1263378-68-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD18432494
• CID: 1057207
• PubChem ID: 56973623
• Update Time: 2025-06-09

methyl 3-(1-aminoethyl)benzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-aminoethyl)benzoate hydrochloride
• QC-9919
• WT1257
• methyl 3-(1-aminoethyl)benzoate;hydrochloride

• MDL： MFCD18432494
• Inchi： 1S/C10H13NO2.ClH/c1-7(11)8-4-3-5-9(6-8)10(12)13-2;/h3-7H,11H2,1-2H3;1H
• InChI Key： PMFQSOTUHJSZHY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC=CC(=C1)C(C)N)=O

Computed Properties

• Exact Mass: 215.07100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 52.32000
• LogP: 2.99520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(1-aminoethyl)benzoate;hydrochloride

Comprehensive Overview of Methyl 3-(1-aminoethyl)benzoate Hydrochloride (CAS 1263378-68-2)

Methyl 3-(1-aminoethyl)benzoate hydrochloride (CAS 1263378-68-2) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the ester and amine hydrochloride functional groups, make it a versatile intermediate for synthesizing complex molecules. The compound's benzoate backbone coupled with the aminoethyl substitution enhances its reactivity, enabling applications in drug discovery and fine chemical production.

In recent years, the demand for methyl 3-(1-aminoethyl)benzoate hydrochloride has surged due to its role in developing small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for "CAS 1263378-68-2 solubility" or "synthesis of methyl 3-(1-aminoethyl)benzoate," reflecting its technical relevance. The compound's hydrochloride salt form improves stability, a critical factor for storage and handling in laboratory settings.

The compound's molecular weight (229.7 g/mol) and polarity contribute to its solubility in polar solvents like water, methanol, and DMSO. This property aligns with trends in "green chemistry" and "sustainable synthesis," as it reduces the need for hazardous organic solvents. Analytical techniques such as HPLC and NMR are commonly employed for purity verification, addressing frequent queries like "CAS 1263378-68-2 analytical methods."

Innovative applications include its use as a building block for peptide mimetics and enzyme inhibitors, particularly in oncology and neurology research. The aminoethyl moiety facilitates covalent bonding with biomolecules, making it valuable for "targeted drug delivery" systems—a hot topic in pharmaceutical forums. Patent databases reveal growing interest in derivatives of methyl 3-(1-aminoethyl)benzoate for kinase modulation and receptor binding studies.

From a commercial perspective, suppliers often highlight "high-purity methyl 3-(1-aminoethyl)benzoate HCl" to meet Good Manufacturing Practice (GMP) standards. The compound's crystalline form and hygroscopic nature necessitate specialized packaging, a detail frequently queried as "CAS 1263378-68-2 storage conditions." Regulatory compliance with REACH and FDA guidelines further underscores its suitability for global research markets.

Emerging studies explore its potential in catalysis and polymer chemistry, where the benzoate ester group acts as a tunable linker. This aligns with searches for "multifunctional chemical intermediates" and "click chemistry reagents." The compound's protonatable amine also enables pH-responsive behavior, relevant to "smart materials" development—a trending interdisciplinary focus.

Quality control protocols for 1263378-68-2 typically involve residual solvent analysis and chiral purity assessment, addressing industry concerns about "batch-to-batch consistency." Advanced purification methods like recrystallization or column chromatography are documented in technical literature, responding to academic searches for "purification of aminoethyl benzoate derivatives."

In summary, methyl 3-(1-aminoethyl)benzoate hydrochloride exemplifies the convergence of structural versatility and practical utility in modern chemistry. Its alignment with research trends—from precision medicine to advanced materials—ensures sustained scientific interest, while optimized synthesis and handling protocols address industrial scalability challenges.